5-(4-Chloro-pyrazol-1-yl)-4-methyl-3-oxo-pentanoic acid methyl ester
Overview
Description
5-(4-Chloro-pyrazol-1-yl)-4-methyl-3-oxo-pentanoic acid methyl ester (CPME) is a compound derived from the pyrazole class of organic compounds. It is a synthetic compound that has been studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology. CPME has been found to exhibit a variety of biochemical and physiological effects, as well as advantages and limitations when used in laboratory experiments.
Scientific Research Applications
Synthesis and Evaluation of Prodrugs
Research on prodrugs, such as the synthesis and evaluation of (2-oxo-1,3-dioxol-4-yl)methyl esters of 3-hydroxy-alpha-methyltyrosine (methyldopa), reveals that these compounds can undergo hydrolysis to yield significant plasma levels of the active drug, demonstrating their potential as viable prodrugs for medicinal applications (Saari et al., 1984).
Antinociceptive Effects
Studies on novel pyrazoline methyl ester compounds have shown significant antinociceptive potential in chemical and thermal models of pain in mice, indicating their potential use in the development of new analgesics (Milano et al., 2008).
Neuroprotective Properties
Research on pyrazole compounds targeting kappa opioid receptors has demonstrated their effectiveness in various clinically-relevant pain models, highlighting their potential as novel, potent, orally active, and safe analgesic drugs (Trevisan et al., 2013).
Vasorelaxant Effects
The study of new pyrazole derivatives has revealed their analgesic, anti-inflammatory, and vasorelaxant effects, implicating the involvement of the NO/cGMP pathway and K+ channels in their mode of action, which could be beneficial for developing drugs with multiple therapeutic effects (Oliveira et al., 2017).
Antihyperglycemic Agents
Research into (4-substituted benzyl) (trifluoromethyl)pyrazoles and -pyrazolones has identified potent antihyperglycemic agents, offering insights into new classes of drugs that correct hyperglycemia by selective inhibition of renal tubular glucose reabsorption (Kees et al., 1996).
properties
IUPAC Name |
methyl 5-(4-chloropyrazol-1-yl)-4-methyl-3-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O3/c1-7(9(14)3-10(15)16-2)5-13-6-8(11)4-12-13/h4,6-7H,3,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGUCOOVLZFQBHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=C(C=N1)Cl)C(=O)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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